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Introduction
5-Methoxysterigmatocystin (5-M-STC), a polyketide-derived mycotoxin, is a significant

secondary metabolite produced by several fungal species, most notably from the genus

Aspergillus, including A. versicolor.[1][2] Structurally, it is a close derivative of sterigmatocystin

(STC), a known potent hepatocarcinogen and the penultimate precursor in the biosynthesis of

aflatoxins.[3][4] The presence of a methoxy group at the 5-position of the xanthone core

distinguishes 5-M-STC from STC. Understanding the biosynthetic pathway of 5-M-STC is

crucial for several reasons: it provides insights into the complex regulatory networks governing

mycotoxin production, offers potential targets for inhibiting the formation of these toxic

compounds in food and feed, and may reveal novel enzymatic mechanisms for targeted drug

development. This technical guide provides an in-depth overview of the biosynthesis of 5-M-

STC, including the key enzymatic steps, regulatory controls, quantitative data, and detailed

experimental protocols relevant to its study.

The Biosynthesis Pathway of 5-
Methoxysterigmatocystin
The biosynthesis of 5-M-STC is intricately linked to the well-characterized aflatoxin biosynthetic

pathway. The journey begins with the assembly of a polyketide chain from acetate and
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malonate units, which then undergoes a series of enzymatic modifications to form the core

xanthone structure. The final steps leading to 5-M-STC involve two key methylation events.

The immediate precursor to sterigmatocystin is demethylsterigmatocystin (DMST). This

molecule is then methylated to form sterigmatocystin (STC), which is subsequently methylated

again to yield 5-Methoxysterigmatocystin (also referred to in literature as O-

methylsterigmatocystin or OMST).[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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